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Compound of Interest

Compound Name: Indolelactic acid

Cat. No.: B1594694

The following guide provides essential safety and logistical information for the proper disposal
of Indolelactic acid, ensuring compliance with general laboratory safety standards. This
procedure is designed for researchers, scientists, and drug development professionals.

Disclaimer: All waste must be handled in accordance with local, state, and federal regulations.
[1] This guide provides general best practices; always consult your institution's Environmental
Health and Safety (EH&S) department for specific protocols and requirements in your area.

Immediate Safety and Hazard Assessment

While Indolelactic acid is not generally classified as a hazardous substance, it is prudent to
handle it with care.[1][2] Some sources indicate it can cause skin and serious eye irritation.[3]
[4] Good hygiene practice requires that exposure be minimized.[1]

e Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety
glasses, a lab coat, and chemical-resistant gloves.

o Exposure Response:

o Skin Contact: Wash the affected area with soap and plenty of water. Seek medical
attention if irritation develops.[1][4]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Seek medical attention if irritation persists.[1][4]
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o Ingestion: Rinse mouth with water. Do not induce vomiting. Contact a poison control
center or doctor if you feel unwell.[4]

o Inhalation: If dust is inhaled, move to an area with fresh air.[1]

Waste Segregation and Collection

Proper segregation is the first step in responsible chemical waste management. The overriding
principle is that no activity should begin unless a plan for waste disposal has been formulated.

[5]

o Do Not Mix: Do not mix Indolelactic acid waste with incompatible materials, such as strong
oxidizing agents.[1] It is best practice to collect aqueous waste separately from organic
solvent waste.[5]

» Solid Waste: Collect unused solid Indolelactic acid, contaminated lab materials (e.g., weigh
boats, contaminated gloves, paper towels), and spill cleanup materials in a designated,
compatible container.

e Agueous Solutions: Collect aqueous solutions of Indolelactic acid in a separate, clearly
labeled, and appropriate waste container. Plastic is often preferred.[6] Do not pour down the
drain unless explicitly permitted by your institution's EH&S department and local regulations.

[6]7]

Container Management and Labeling

All waste containers must be managed to ensure safety and compliance.

o Container Requirements:

o

The container must be chemically compatible with Indolelactic acid.[5][8]

o

It must be in good condition, free from leaks or damage, and have a secure, tight-fitting lid.
[8] The container should remain closed except when adding waste.[5][6]

o

If reusing a container, ensure it is properly cleaned and all previous labels are completely
removed or defaced.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chemicalbook.com/msds/dl-indole-3-lactic-acid.pdf
https://datasheets.scbt.com/sc-255130.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1594694?utm_src=pdf-body
https://datasheets.scbt.com/sc-255130.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/product/b1594694?utm_src=pdf-body
https://www.benchchem.com/product/b1594694?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.benchchem.com/product/b1594694?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Labeling:

o Clearly label the waste container with "Waste Indolelactic Acid" and include the
concentration if in solution.

o Attach a hazardous waste tag if required by your institution, filling it out completely.

Storage and Accumulation

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[6][8][9]

e Location: The SAA must be under the control of laboratory personnel.

e Segregation: Store the waste container away from incompatible chemicals, using secondary
containment if necessary.[8][9]

 Inspections: Regularly inspect the SAA for any signs of leaks, container degradation, or
improper labeling.[8][9]

The following table summarizes key quantitative limits for general laboratory waste
accumulation, which should be followed as a best practice.
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Parameter

Guideline / Limit

Source

Maximum Hazardous Waste in
SAA

55 gallons

[6]

Maximum Acutely Toxic Waste
in SAA

1 quart (liquid) or 1 kilogram
(solid)

[6]

Maximum Storage Time in
SAA (partially filled)

Up to 12 months (as long as
volume limits are not

exceeded)

[6]

Time to Removal After

Container is Full

Within 3 calendar days

[6]19]

pH Range for Potential Drain

Disposal

5.5 - 10.5 (for dilute, non-
hazardous aqueous solutions;
requires institutional and local

approval)

[7]

Final Disposal Procedure

o Package for Pickup: Ensure the waste container is clean on the outside, properly sealed,

and accurately labeled.

e Request Pickup: Contact your institution's EH&S department or designated waste

management provider to schedule a waste pickup.[6] Do not move the waste to another

room for storage.[6]

o Documentation: Maintain any required documentation or logs for waste generation and

disposal as mandated by your institution and regulatory bodies like the EPA.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Indolelactic acid waste.
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Start: Generate
Indolelactic Acid Waste

No / Uncertain

Yes (with approval)

1. Assess Waste Form
(Solid or Aqueous?)

Solid Aqueous

Solid Waste:

Unused chemical, contaminated labware

Aqueous Waste:
Solutions containing Indolelactic Acid

v

Consult Institutional EH&S:

waste stream?

2. Collect in a Designated,

Compatible Solid Waste Container

No / Uncertain

Is drain disposal permitted for this specific

Yes (with approval)

2. Collect in a Designated,
Compatible Liquid Waste Container

3. Securely Cap and Label Container
- 'Waste Indolelactic Acid'
- Concentration (if applicable)
- Attach Institutional Waste Tag

i

4. Store in Designated
Satellite Accumulation Area (SAA)

'

5. Request Waste Pickup
from EH&S

End: Waste Collected
by Authorized Personnel

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Indolelactic acid waste in a laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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